Cas no 1381944-52-0 (Methyl 3-(4-cyano-3-fluorophenyl)benzoate)

Methyl 3-(4-cyano-3-fluorophenyl)benzoate is a fluorinated aromatic ester compound featuring both cyano and benzoate functional groups. Its molecular structure, incorporating a fluorine substituent and a nitrile group, enhances its reactivity and utility in organic synthesis, particularly in cross-coupling reactions and as an intermediate in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the cyano and fluoro groups contributes to its stability and compatibility with various reaction conditions. This compound is valued for its versatility in constructing complex molecules, offering precise control over regioselectivity and functional group transformations. High purity and consistent quality ensure reliable performance in research and industrial processes.

Methyl 3-(4-cyano-3-fluorophenyl)benzoate structure

1381944-52-0 structure

Product Name:Methyl 3-(4-cyano-3-fluorophenyl)benzoate

CAS No:1381944-52-0

MF:C₁₅H₁₀FNO₂

MW:255.243807315826

MDL:MFCD22375062

CID:1037715

PubChem ID:70699931

Update Time:2025-06-07

Methyl 3-(4-cyano-3-fluorophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4'-cyano-3'-fluoro-[1,1'-biphenyl]-3-carboxylate
- methyl 3-(4-cyano-3-fluorophenyl)benzoate
- MFCD22375062
- BS-21336
- Methyl4'-cyano-3'-fluoro-[1,1'-biphenyl]-3-carboxylate
- 1381944-52-0
- Methyl 4'-cyano-3'-fluoro[1,1'-biphenyl]-3-carboxylate
- DTXSID80743044
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-3'-fluoro-, methyl ester
- Methyl 3-(4-cyano-3-fluorophenyl)benzoate
- MDL： MFCD22375062
- Inchi： 1S/C15H10FNO2/c1-19-15(18)12-4-2-3-10(7-12)11-5-6-13(9-17)14(16)8-11/h2-8H,1H3
- InChI Key： UUFWBUAHBPUYBA-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(=C1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 255.06955672g/mol
Monoisotopic Mass: 255.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 50.1Å²

Methyl 3-(4-cyano-3-fluorophenyl)benzoate Pricemore >>

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abcr	AB335762-250 mg	Methyl 3-(4-cyano-3-fluorophenyl)benzoate; 96%	1381944-52-0		250mg	€382.00	2023-04-26
abcr	AB335762-1 g	Methyl 3-(4-cyano-3-fluorophenyl)benzoate; 96%	1381944-52-0		1g	€756.00	2023-04-26
Alichem	A019121235-1g	Methyl 4'-cyano-3'-fluoro-[1,1'-biphenyl]-3-carboxylate	1381944-52-0	95%	1g	422.94 USD	2021-05-31
abcr	AB335762-250mg	Methyl 3-(4-cyano-3-fluorophenyl)benzoate, 96%; .	1381944-52-0	96%	250mg	€382.00	2024-06-08
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